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Compound of Interest

2-(3-Hydroxy-4-
Compound Name:
methoxyphenyl)acetonitrile

cat. No.: B1278812

An In-Depth Technical Guide to 2-(3-Hydroxy-4-
methoxyphenyl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analytical methodologies related to 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile. This
compound, a key intermediate in the synthesis of various pharmaceuticals, is of significant
interest to the scientific community.

Core Chemical Properties

2-(3-Hydroxy-4-methoxyphenyl)acetonitrile, also known as homovanillonitrile, is a solid
organic compound.[1] Its fundamental chemical and physical properties are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula CoHsNO2 [1112]
Molecular Weight 163.17 g/mol [2]

CAS Number 4468-58-0 [1]
Appearance Solid [1]
Purity 95.0% [1]
InChi Key YAIONKMWQNEDJU- o

UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile can be achieved through
various methods. A common approach involves the reaction of a substituted benzyl alcohol with
a cyanide source.

Synthesis from 3-Methoxy-4-hydroxybenzylamine

One documented method involves the reaction of N-(lower alkyl)-3-methoxy-4-
hydroxybenzylamine with hydrogen cyanide in a diluent at elevated temperatures.[3] The
hydrogen cyanide can be used in its anhydrous form or generated in situ from an alkali metal
cyanide and an acid.[3]

Experimental Workflow for Synthesis

Reaction in Diluent
(e.g., Water or inert organic solvent)
100-190°C

2-(3-Hydroxy-4-methoxyphenyl)acetonitrile

N-(lower alkyl)-3-methoxy-4-hydroxybenzylamine +
Hydrogen Cyanide (or NaCN/KCN + Acid)

Click to download full resolution via product page

Caption: Synthesis of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile.
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Purification

Purification of the crude product is essential to achieve the desired purity for subsequent
applications. Flash chromatography is a commonly employed technique.

A General Protocol for Flash Chromatography Purification:

o Sample Preparation: The crude material is dissolved in a minimal amount of a suitable
solvent. Silica gel is then added to adsorb the compound. The solvent is subsequently
removed under vacuum.

o Column Chromatography: A silica gel flash column is used. The separation is typically
achieved using a solvent system such as a mixture of hexane and ethyl acetate.

o Elution: The product is eluted from the column, and fractions are collected.

e Analysis: The purity of the collected fractions is assessed using an appropriate analytical
technique, such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity and purity of 2-(3-Hydroxy-
4-methoxyphenyl)acetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure. While specific
spectra for 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile are available from suppliers, general
protocols for related compounds provide insight into the expected spectral features.[4] For 1H
NMR of a similar compound, (E)-3-(4-hydroxy-3-methoxyphenyl)-2-(4-nitrophenyl) acrylonitrile,
the spectrum was recorded on a 400 MHz instrument using CDCls as the solvent.[5]

Infrared (IR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in the molecule.
The IR spectrum of the related compound (2-Methoxyphenyl)acetonitrile shows characteristic
absorbances for the nitrile and other functional groups.[6]
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Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. The electron ionization mass spectrum of the isomeric (2-
Methoxyphenyl)acetonitrile is available in the NIST WebBook, providing an example of the
fragmentation that might be expected.[7]

Potential Biological Significance

While direct studies on the biological activity of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile
are limited, its role as a known intermediate in the synthesis of the intravenous anesthetic
propanidid suggests a potential interaction with neurological pathways.[3] Propanidid is known
to act on the central nervous system, and its synthesis from this acetonitrile derivative implies a
structural relationship that may translate to some level of biological activity or serve as a basis
for the design of new neurologically active compounds.

Hypothesized Relationship to Propanidid Synthesis

2-(3-Hydroxy-4-methoxyphenyl)acetonitrile

©—>Gropy\ hoxy-4 - Propanidid

Click to download full resolution via product page
Caption: Synthetic pathway from the core compound to Propanidid.

This guide serves as a foundational resource for professionals engaged in research and
development involving 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile. Further investigation into
its biological activities is warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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